Cas no 120934-04-5 (2,2,5-trifluoro-6-nitrobenzo[d][1,3]dioxole)

2,2,5-trifluoro-6-nitrobenzo[d][1,3]dioxole structure
120934-04-5 structure
Product Name:2,2,5-trifluoro-6-nitrobenzo[d][1,3]dioxole
CAS No:120934-04-5
MF:C7H2F3NO4
MW:221.090292453766
CID:6844780
PubChem ID:14405692
Update Time:2025-03-28

2,2,5-trifluoro-6-nitrobenzo[d][1,3]dioxole Chemical and Physical Properties

Names and Identifiers

    • DTXSID001275733
    • 120934-04-5
    • SCHEMBL10431416
    • 2,2,5-trifluoro-6-nitro-1,3-benzodioxole
    • 2,2,5-Trifluoro-6-nitrobenzo[d][1,3]dioxole
    • 2,2,5-trifluoro-6-nitrobenzo[d][1,3]dioxole
    • Inchi: 1S/C7H2F3NO4/c8-3-1-5-6(2-4(3)11(12)13)15-7(9,10)14-5/h1-2H
    • InChI Key: PWZLRIQIFWYHPL-UHFFFAOYSA-N
    • SMILES: FC1(OC2C=C(C(=CC=2O1)[N+](=O)[O-])F)F

Computed Properties

  • Exact Mass: 220.99359203Da
  • Monoisotopic Mass: 220.99359203Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 64.3Ų
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